Cas no 112809-31-1 (4-[1-(1H-imidazol-1-yl)ethyl]-Benzonitrile)

• Product Name: 4-[1-(1H-imidazol-1-yl)ethyl]-Benzonitrile
• CAS No: 112809-31-1
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD29068668
• CID: 1099382
• PubChem ID: 14231158
• Update Time: 2025-04-20

4-[1-(1H-imidazol-1-yl)ethyl]-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[1-(1H-imidazol-1-yl)ethyl]-Benzonitrile
• 112809-31-1
• 4-(1-imidazol-1-ylethyl)benzonitrile
• 4-(1-(1H-Imidazol-1-yl)ethyl)benzonitrile
• 4-[1-(1-imidazolyl)ethyl]benzonitrile
• SCHEMBL1507790
• MYXHSVDJKHADST-UHFFFAOYSA-N

• MDL： MFCD29068668
• Inchi： 1S/C12H11N3/c1-10(15-7-6-14-9-15)12-4-2-11(8-13)3-5-12/h2-7,9-10H,1H3
• InChI Key： MYXHSVDJKHADST-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds